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Compound of Interest

Compound Name: 1,3-Dibromo-2-propanol

Cat. No.: B146513

An In-depth Technical Guide to the Safe Handling of 1,3-Dibromo-2-propanol

This guide provides comprehensive safety data and handling protocols for 1,3-Dibromo-2-
propanol (CAS No: 96-21-9), tailored for researchers, scientists, and professionals in drug
development. It consolidates critical information from Safety Data Sheets (SDS) and other
technical sources to ensure safe laboratory practices.

Hazard Identification and Classification

1,3-Dibromo-2-propanol is classified as a hazardous chemical and requires careful handling.
[1] Itis a flammable liquid and vapor that is toxic if swallowed, causes skin and eye irritation,
and is suspected of causing genetic defects and cancer.[2][3][4]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor.[2][4]
Acute Toxicity, Oral 3 H301: Toxic if swallowed.[2][4]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation 2 )
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.[2][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2][4]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects.[2][3]
] o H351: Suspected of causing
Carcinogenicity 2

cancer.[2][3]

Users must obtain special instructions before use and not handle the substance until all safety

precautions have been read and understood.[2][3]

Physical and Chemical Properties

The physical and chemical properties of 1,3-Dibromo-2-propanol are summarized below. It is

a colorless or yellowish oily liquid that may oxidize and turn yellow when exposed to air for

extended periods.[5]
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Property Value

a,y-Dibromohydrin, 1,3-Dibromopropan-2-ol,

Synonyms Glycerol a,y-dibromohydrin
CAS Number 96-21-9[2]

Molecular Formula CsHeBr20[5][6]

Molecular Weight 217.89 g/mol [6]

Appearance Colorless to light yellow or brown liquid[2][5]
Melting Point 103-106 °C[2][5]

Boiling Point 82-83 °C at 7-9 hPa (mmHQg)[2]
Density 2.136 g/mL at 25 °C[2][5]

Flash Point 47 °C (116.6 °F) - closed cup[2]
Water Solubility Soluble, but may be limited[1][5]
Refractive Index n20/D 1.552[7]

Toxicological Information

The toxicological properties of 1,3-Dibromo-2-propanol have not been fully investigated, but
available data indicate significant hazards.[6]

o Acute Toxicity: Toxic if swallowed.[2] Ingestion may be fatal.[6]

o Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns.[2][6]

o Eye Damage/Irritation: Causes serious eye irritation and potentially severe burns.[2][6]

o Respiratory Sensitization: May cause respiratory irritation.[2]

o Carcinogenicity: Suspected of causing cancer, with limited evidence in animal studies.[2][3]

o Germ Cell Mutagenicity: Suspected of causing genetic defects.[2][3] There is a possible risk
of irreversible effects.[5]
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure and risk.

Handling

o Ventilation: Always handle in a well-ventilated area, preferably inside a chemical fume hood.

[1][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][2] Use
only non-sparking tools and take precautionary measures against static discharge.[1][8]

o Personal Contact: Avoid all personal contact, including inhalation of vapor or mist.[2][9] Do
not get in eyes, on skin, or on clothing.[1][6]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][6] Contaminated
clothing should be removed and washed before reuse.[3][6]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[2][6] The recommended storage
temperature is 2-8°C in an inert atmosphere.[7]

o Container: Keep the container tightly closed and stored in a locked area.[1][2][6] Containers
that have been opened must be carefully resealed and kept upright.[2]

e Incompatibilities: Store away from strong oxidizing agents.[1][6]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are critical for safety.

o Engineering Controls: A chemical fume hood or other local exhaust ventilation is required.[1]
[9] Ventilation equipment should be explosion-proof.[9] Eyewash stations and safety showers
must be readily accessible near the workstation.[1][10]

Personal Protective Equipment (PPE) Requirements
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Protection Type

Specifications

Rationale

Eye/Face

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][6]

Protects against splashes and

severe eye irritation.[6]

Skin

Wear appropriate protective
gloves (e.g., PVC, Neoprene)
and protective clothing to

prevent skin exposure.[6][9]

Prevents skin irritation and
burns.[6]

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[1]
[6] A type ABEK (EN14387)
respirator filter is

recommended.

Protects against inhalation of

harmful vapors and mists.[2]

Emergency and First-Aid Procedures

Immediate and appropriate responses to exposure or spills are crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Do NOT induce vomiting. Immediately call a
POISON CENTER or doctor.[2] Rinse mouth

Ingestion ) . .
with water. Never give anything by mouth to an
unconscious person.[2]
Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[1]

[2]

Take off immediately all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact ] ] ) ]
least 15 minutes. Seek immediate medical

attention.[2][6]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact i o

easy to do.[2] Continue rinsing and consult a

physician immediately.[2][6]

Accidental Release Measures

o Spills: Evacuate personnel and move upwind.[9] Remove all sources of ignition.[1][8] Absorb
the spill with inert material like dry sand or earth and place it into a chemical waste container.
[6] Use spark-proof tools and ensure adequate ventilation.[1][8]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2]

e Hazards: Vapors may form explosive mixtures with air.[1] During a fire, irritating and highly
toxic gases may be generated, including carbon oxides and hydrogen bromide.[1][6]

e Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-demand,
MSHA/NIOSH approved, and full protective gear.[1][6]
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Experimental Applications

1,3-Dibromo-2-propanol is a versatile dihalogenated alcohol used as a bifunctional
crosslinking reagent and an intermediate in various syntheses.[11] Specific laboratory
applications include:

Preparation of thioether ligands for nanoparticle synthesis.

Synthesis of 2-(alkoxy)propenyl bromide.

Use in the chemical crosslinking of cysteine mutants of proteins.

Synthesis of 1,3-propanediamine derivatives.

Preparation of 1,3-dinitrooxy-2-propanol.

Researchers should consult the primary literature for detailed experimental protocols related to
these applications.

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1,3-Dibromo-2-
propanol from receipt to disposal.
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Receiving & Storage

1. Receive Chemical
- Verify Integrity
- Check SDS

2. Store Securely
- Cool, Dry, Ventilated
- Locked Area
- Away from Incompatibles

Pre-Experiment

3. Preparation
- Review Protocol & SDS
- Prepare Fume Hood

4. Don PPE
- Goggles/Face Shield
- Appropriate Gloves
- Lab Coat

Experimentation

5. Chemical Handling
- Work in Fume Hood
- Ground Equipment
- Use Non-Sparking Tools

Post-Experiment

6. Cleanup
- Decontaminate Surfaces
- Remove PPE Correctly

7. Waste Disposal

- Segregate Hazardous Waste
- Label Container Clearly

8. Final Steps
- Wash Hands Thoroughly
- Document Usage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Dibromo-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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